Cas no 693776-28-2 (methyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)sulfamoylthiophene-2-carboxylate)

• Product Name: methyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)sulfamoylthiophene-2-carboxylate
• CAS No: 693776-28-2
• MF: C₁₄H₁₃NO₆S₂
• MW: 355.386121511459
• CID: 5435995
• Update Time: 2025-10-31

methyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)sulfamoylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• CVGRUDRTVAJKLK-UHFFFAOYSA-N
• methyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)sulfamoylthiophene-2-carboxylate

• Inchi： 1S/C14H13NO6S2/c1-19-14(16)13-12(4-7-22-13)23(17,18)15-9-2-3-10-11(8-9)21-6-5-20-10/h2-4,7-8,15H,5-6H2,1H3
• InChI Key： CVGRUDRTVAJKLK-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=CC=1S(NC1=CC=C2OCCOC2=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on methyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)sulfamoylthiophene-2-carboxylate

Comprehensive Overview of Methyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)sulfamoylthiophene-2-carboxylate (CAS No. 693776-28-2)

Methyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)sulfamoylthiophene-2-carboxylate (CAS No. 693776-28-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique sulfamoylthiophene and benzodioxin moieties, exhibits potential applications in drug development and material science. Its molecular structure combines a thiophene-2-carboxylate backbone with a 2,3-dihydro-1,4-benzodioxin group, making it a subject of interest for researchers exploring novel bioactive molecules.

The compound's CAS No. 693776-28-2 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Recent trends in scientific literature highlight its relevance in structure-activity relationship (SAR) studies, particularly in the design of enzyme inhibitors and receptor modulators. Researchers are increasingly investigating its potential as a scaffold for anti-inflammatory or antimicrobial agents, aligning with the growing demand for innovative therapeutic solutions.

From a synthetic chemistry perspective, methyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)sulfamoylthiophene-2-carboxylate exemplifies the convergence of heterocyclic chemistry and sulfonamide derivatives. Its synthesis typically involves multi-step reactions, including sulfonylation and esterification, which are topics of frequent searches in academic and industrial forums. The compound's solubility and stability profiles are also key discussion points, as they influence its applicability in formulation development.

In the context of green chemistry, the compound's environmental impact and sustainable synthesis routes are emerging as hot topics. Researchers are exploring catalytic methods and biodegradable alternatives to optimize its production. Additionally, its potential role in crop protection formulations has sparked interest in agrochemical circles, where low-toxicity and high-efficiency solutions are prioritized.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 693776-28-2. These methods are frequently searched alongside the compound's name, reflecting the need for precise quality control in industrial applications. The compound's spectral data and chromatographic behavior are often shared in open-access databases to facilitate collaborative research.

As the scientific community shifts toward data-driven discovery, computational tools like molecular docking and QSAR modeling are being applied to predict the bioactivity of methyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)sulfamoylthiophene-2-carboxylate. Such approaches align with the rising popularity of AI-assisted drug design, a frequently searched topic in modern pharmacology.

In summary, methyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)sulfamoylthiophene-2-carboxylate (CAS No. 693776-28-2) represents a versatile compound with multidisciplinary relevance. Its structural features and potential applications continue to inspire research across pharmaceuticals, agrochemicals, and material science, making it a noteworthy subject for both academia and industry.